3-Thiophenecarboxaldehyde, 4-(trifluoromethyl)-
Overview
Description
3-Thiophenecarboxaldehyde is an aldehyde that is thiophene substituted by a formyl group at position 3 . It has been used in the synthesis of a series of 4-substituted 2-thiophenesulfonamides and acetal and ketal derivatives of 4′-demethylepipodophyllotoxin-β-D-glucoside and epipodophyllotoxin-β-D-glucoside .
Synthesis Analysis
3-Thiophenecarboxaldehyde has been used in the synthesis of a series of 4-substituted 2-thiophenesulfonamides . It has also been used in the synthesis of acetal and ketal derivatives of 4′-demethylepipodophyllotoxin-β-D-glucoside and epipodophyllotoxin-β-D-glucoside .Molecular Structure Analysis
The empirical formula of 3-Thiophenecarboxaldehyde is C5H4OS . The molecular weight is 112.15 . The SMILES string representation is [H]C (=O)c1ccsc1 .Chemical Reactions Analysis
3-Thiophenecarboxaldehyde has been used in the synthesis of a series of 4-substituted 2-thiophenesulfonamides . It has also been used in the synthesis of acetal and ketal derivatives of 4′-demethylepipodophyllotoxin-β-D-glucoside and epipodophyllotoxin-β-D-glucoside .Physical And Chemical Properties Analysis
3-Thiophenecarboxaldehyde has a vapor pressure of 0.31 mmHg at 20 °C . It is a liquid with a refractive index of n20/D 1.583 (lit.) . The boiling point is 194-196 °C (lit.), 86-87 °C/20 mmHg (lit.) . The density is 1.28 g/mL at 25 °C (lit.) . It should be stored at 2-8°C .Scientific Research Applications
- It has been employed in the synthesis of a series of 4-substituted 2-thiophenesulfonamides . These compounds find applications in materials science, pharmaceuticals, and agrochemicals.
- Scientists have utilized 3-Thiophenecarboxaldehyde to synthesize acetal and ketal derivatives of natural products such as 4′-demethylepipodophyllotoxin-β-D-glucoside and epipodophyllotoxin-β-D-glucoside .
- The compound has been involved in the preparation of 1,2-di-3-thienyl-2-hydroxyethanone , also known as 3,3′-thenoin . This molecule is a thienyl symmetric analog of benzoin .
Organic Synthesis
Natural Product Derivatives
Thienyl Analog of Benzoin
Safety and Hazards
3-Thiophenecarboxaldehyde is classified as Acute Tox. 4 Oral according to the GHS classification . It has a hazard statement of H302, which means it is harmful if swallowed . The safety precautions include avoiding breathing dust/fume/gas/mist/vapours/spray, washing hands thoroughly after handling, wearing protective gloves/protective clothing/eye protection/face protection, and storing in a well-ventilated place .
properties
IUPAC Name |
4-(trifluoromethyl)thiophene-3-carbaldehyde | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H3F3OS/c7-6(8,9)5-3-11-2-4(5)1-10/h1-3H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LLNJYPBOAYVSJW-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C(=CS1)C(F)(F)F)C=O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H3F3OS | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
180.15 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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